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Compound of Interest

Compound Name:
3-Hydroxy-2-(1-

imidazolyl)propanoic Acid

Cat. No.: B2988810 Get Quote

Complete Safety & Handling Guide: 3-Hydroxy-2-(1-
imidazolyl)propanoic Acid
This guide provides a comprehensive operational framework for the safe handling, use, and

disposal of 3-Hydroxy-2-(1-imidazolyl)propanoic Acid. As a molecule combining the

functionalities of an imidazole ring, a carboxylic acid, and an alpha-hydroxyl group, its handling

requires a nuanced understanding of its potential hazards. This document is designed for

researchers, scientists, and drug development professionals, offering field-proven insights to

ensure laboratory safety and experimental integrity.

Hazard Assessment: A Chemically-Informed
Approach
A specific Safety Data Sheet (SDS) for 3-Hydroxy-2-(1-imidazolyl)propanoic Acid is not

readily available. Therefore, a robust safety protocol must be derived from the known hazards

of its constituent chemical classes: imidazoles, carboxylic acids, and alpha-hydroxy acids. This

approach allows us to anticipate and mitigate risks authoritatively.

The primary hazards are associated with the imidazole moiety, which is known to be corrosive,

and the acidic nature of the propanoic acid group.[1][2][3] Structurally similar compounds, such

as 3-(1H-imidazol-1-yl)propanoic acid and 3-(1H-Imidazol-2-yl)propanoic acid hydrochloride,

are confirmed to cause skin irritation, serious eye damage, and respiratory irritation.[4][5]
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Hazard Class

Anticipated Risk

Based on Chemical

Structure

Primary Route of

Exposure
Source of Hazard

Skin

Corrosion/Irritation

Causes skin irritation,

with potential for

severe burns upon

prolonged contact.[4]

[5][6][7]

Dermal Contact
Imidazole Ring &

Carboxylic Acid Group

Serious Eye Damage

Causes serious eye

irritation and

potentially irreversible

damage.[1][4][5][7]

Ocular Contact
Imidazole Ring &

Carboxylic Acid Group

Respiratory Irritation

Inhalation of dust or

aerosols may cause

respiratory tract

irritation.[4][5][6][7]

Inhalation
Particulate

Matter/Aerosols

Acute Toxicity (Oral)
Harmful if swallowed.

[3][4][5]
Ingestion Imidazole Ring

Core PPE Protocol: The 4-Point Barrier System
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory. Each

component serves a specific purpose, creating a comprehensive barrier between the

researcher and the chemical.

Eye and Face Protection
Standard safety glasses are insufficient. The corrosive potential of this compound necessitates

superior protection.

Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles must be worn at all

times.

Best Practice: When handling larger quantities (>1g) or when there is a significant risk of

splashing, use a full-face shield in conjunction with chemical splash goggles. This provides a
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secondary barrier protecting the entire face.[8]

Skin and Body Protection
Protecting the skin from incidental contact is critical to prevent irritation and potential burns.

Lab Coat: A flame-retardant laboratory coat is mandatory. Ensure it is fully buttoned with

sleeves rolled down.

Clothing: Wear long pants and closed-toe shoes. No part of the leg or foot should be

exposed.

Hand Protection
Hands are the most likely point of direct contact. Glove selection and use are paramount.

Glove Type: Chemical-resistant nitrile gloves are the primary recommendation. Always

inspect gloves for tears or pinholes before use.[8][9]

Glove Technique: For procedures with a higher risk of splash, consider double-gloving. When

removing gloves, use a proper technique that avoids touching the outer contaminated

surface with bare skin. Contaminated gloves must be disposed of as hazardous waste.[10]

Respiratory Protection
The primary method of respiratory protection is an engineering control.

Engineering Control: All handling of solid 3-Hydroxy-2-(1-imidazolyl)propanoic Acid,

including weighing and solution preparation, must be conducted inside a certified chemical

fume hood to prevent inhalation of airborne particulates.[8]

Respiratory PPE: A respirator (e.g., N95) may be required for spill cleanup outside of a fume

hood, as dictated by your institution's environmental health and safety (EHS) department.

Workflow for PPE Donning & Doffing
The sequence of putting on and removing PPE is as critical as the equipment itself to prevent

cross-contamination.
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Donning Sequence (Clean Area) Doffing Sequence (At Exit)

1. Lab Coat 2. Goggles &
Face Shield 3. Gloves Perform Work

in Fume Hood
Enter Work Area 1. Gloves

(Contaminated)
2. Goggles &
Face Shield 3. Lab Coat Wash Hands

Thoroughly
Exit Work Area

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Designate a specific area within a chemical fume hood for the procedure.

Ensure all necessary equipment (spatulas, weigh paper, glassware, solvents) is inside the

hood before starting.

Weighing: Tare the balance with a weigh boat or paper. Carefully dispense the solid

compound using a clean spatula, minimizing the creation of dust. Keep the container sealed

when not in use.[5]

Dissolution: Add the solvent to the vessel containing the weighed solid. Do not add the solid

to the solvent, as this can increase the risk of splashing. Use a magnetic stirrer for

dissolution where appropriate.

Post-Handling: After the procedure, decontaminate any non-disposable equipment that came

into contact with the chemical. Wipe down the work surface inside the fume hood with an

appropriate cleaning agent.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[1][3]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15-30 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
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medical attention.[1][3][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5]

Spill Management: For a small spill inside a fume hood, absorb the material with an inert,

non-combustible absorbent (e.g., sand or vermiculite).[8] Collect the material into a sealed,

labeled container for hazardous waste. Do not allow the material to enter drains.[11][12]

Waste Disposal Plan
Due to its hazardous nature, 3-Hydroxy-2-(1-imidazolyl)propanoic Acid and any materials

contaminated with it must be treated as hazardous waste.[2][12]

Solid Waste: Collect all waste solid, contaminated weigh paper, and used gloves in a clearly

labeled, sealed hazardous waste container.

Liquid Waste: Collect any solutions containing the compound in a separate, labeled

hazardous waste container. Do not mix with other waste streams unless compatibility has

been confirmed.

Disposal: All waste must be disposed of through your institution's EHS department in

accordance with local, state, and federal regulations.[1][11]

By adhering to this comprehensive guide, researchers can confidently handle 3-Hydroxy-2-(1-
imidazolyl)propanoic Acid, ensuring personal safety and preserving the integrity of their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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